Cas no 126790-02-1 (1,2-Dithiin, 3-ethyl-3,6-dihydro-)

1,2-Dithiin, 3-ethyl-3,6-dihydro- structure
126790-02-1 structure
Product Name:1,2-Dithiin, 3-ethyl-3,6-dihydro-
CAS No:126790-02-1
MF:C6H10S2
MW:146.273599147797
CID:1224553
PubChem ID:6430024
Update Time:2025-04-20

1,2-Dithiin, 3-ethyl-3,6-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dithiin, 3-ethyl-3,6-dihydro-
    • 3-ethyl-3,6-dihydrodithiine
    • 126790-02-1
    • QRXGPSRNGFYLIU-UHFFFAOYSA-N
    • DTXSID10423948
    • 3-Ethyl-1,2-dithi-4-ene
    • Inchi: 1S/C6H10S2/c1-2-6-4-3-5-7-8-6/h3-4,6H,2,5H2,1H3
    • InChI Key: QRXGPSRNGFYLIU-UHFFFAOYSA-N
    • SMILES: S1C(C=CCS1)CC

Computed Properties

  • Exact Mass: 146.0225
  • Monoisotopic Mass: 146.02239267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 88.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
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